Cas no 828276-75-1 (Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, 1,1-dimethylethyl ester)

• Product Name: Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, 1,1-dimethylethyl ester
• CAS No: 828276-75-1
• MF: C₉H₁₈O₆S
• MW: 254.300622463226
• CID: 681428
• PubChem ID: 23283961
• Update Time: 2025-04-19

Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, 1,1-dimethylethyl ester
• tert-butyl 3-hydroxy-4-methylsulfonyloxybutanoate
• DTXSID20632549
• 828276-75-1
• tert-Butyl 3-hydroxy-4-[(methanesulfonyl)oxy]butanoate
• SCHEMBL6154085

• Inchi： 1S/C9H18O6S/c1-9(2,3)15-8(11)5-7(10)6-14-16(4,12)13/h7,10H,5-6H2,1-4H3
• InChI Key： SFSXPFZUVYTHIJ-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC(CC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 254.08240946g/mol
• Monoisotopic Mass: 254.08240946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 98.3Ų